(3S)-3-acetyloxy-4-bromobutanoic acid

• IUPAC Name: (3S)-3-acetyloxy-4-bromobutanoic acid
• InChI: InChI=1S/C6H9BrO4/c1-4(8)11-5(3-7)2-6(9)10/h5H,2-3H2,1H3,(H,9,10)/t5-/m0/s1
• InChI Key: RYWNWBFHMUEPNO-YFKPBYRVSA-N
• Canonical SMILES: CC(=O)OC(CC(=O)O)CBr
• Isomeric SMILES: CC(=O)O[C@@H](CC(=O)O)CBr
• Molecular Formula: C6H9BrO4
• Molecular Weight: 225.04 g/mol

Description

The description of an organic compound usually includes its molecular formula, structural formula, and possibly its stereochemistry. The compound’s IUPAC name can also provide information about its structure.

Molecular Structure Analysis

The molecular structure of a compound is determined using various spectroscopic techniques, such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with acids or bases, oxidation and reduction reactions, and reactions with various reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its acidity or basicity. These properties can often be predicted from the compound’s structure.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is particularly relevant for drugs and bioactive compounds.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic, corrosive, flammable, or reactive.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or reactions, the development of new synthetic routes, or the exploration of its potential applications.